Cas no 1806160-95-1 (2-(Chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 2-(Chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1806160-95-1
• MF: C₈H₅ClF₃NO₄
• MW: 271.577811956406
• CID: 4832293
• Update Time: 2025-06-13

2-(Chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5ClF3NO4/c9-2-4-3(7(15)16)1-5(6(14)13-4)17-8(10,11)12/h1H,2H2,(H,13,14)(H,15,16)
• InChI Key： CXAFOVNBQDNORN-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)O)C=C(C(N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 427
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6

Additional information on 2-(Chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid

Introduction to 2-(Chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806160-95-1)

2-(Chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid, identified by its CAS number 1806160-95-1, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The unique structural features of this molecule, including the presence of a chloromethyl group, a hydroxy moiety, and a trifluoromethoxy substituent, contribute to its remarkable chemical reactivity and functional versatility.

The chloromethyl group at the 2-position of the pyridine ring introduces a reactive site that can participate in various chemical transformations, such as nucleophilic addition reactions, which are crucial for the synthesis of more complex molecules. This reactivity makes it an invaluable intermediate in the development of novel pharmaceutical agents. Additionally, the hydroxy group at the 6-position and the trifluoromethoxy group at the 5-position further enhance the compound's functional diversity. The electron-withdrawing nature of the trifluoromethoxy group can influence the electronic properties of the pyridine ring, thereby modulating its reactivity and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives due to their wide range of biological activities. Studies have demonstrated that compounds containing hydroxyl and trifluoromethoxy groups often exhibit potent effects on various biological pathways. For instance, pyridine derivatives have been shown to interact with enzymes and receptors involved in inflammation, pain perception, and neurodegenerative diseases. The presence of these functional groups in 2-(Chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid suggests that it may possess similar pharmacological properties, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The chloromethyl group provides a convenient handle for further functionalization, allowing chemists to attach various pharmacophores or bioactive moieties through nucleophilic substitution reactions. This flexibility is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of diverse analogs is essential for identifying lead compounds with optimal pharmacokinetic and pharmacodynamic profiles.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of such heterocyclic compounds. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalization have significantly improved the accessibility of complex pyridine derivatives. These methods have allowed researchers to explore new structural motifs and optimize synthetic routes, thereby accelerating the discovery process. The synthesis of 2-(Chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid exemplifies these advancements, showcasing how modern synthetic strategies can be leveraged to produce high-value intermediates for drug development.

The biological evaluation of this compound has also seen considerable progress. Preclinical studies have begun to uncover its potential therapeutic applications across multiple disease areas. For example, preliminary data suggest that derivatives of this compound may exhibit anti-inflammatory effects by modulating key signaling pathways involved in immune responses. Furthermore, their interaction with central nervous system receptors has raised interest in their potential as candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The trifluoromethoxy group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity. In drug design, substituents like trifluoromethoxy are often incorporated to improve pharmacokinetic properties by increasing lipophilicity or reducing susceptibility to enzymatic degradation. The presence of this group in 2-(Chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid may contribute to its prolonged circulation time and increased efficacy upon administration.

In conclusion, 2-(Chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806160-95-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new biological activities and synthetic methodologies improve, this compound is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.